Cas no 1806057-59-9 (3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806057-59-9
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4838993
• Update Time: 2025-06-07

3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5F3N2O5/c1-17-6-4(3-14)2-5(13(15)16)12-7(6)18-8(9,10)11/h2-3H,1H3
• InChI Key： HDYPQKCZCZSCMJ-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C=O)C=C([N+](=O)[O-])N=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 2
• Topological Polar Surface Area: 94.2

Additional information on 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806057-59-9): An Overview of a Versatile Heterocyclic Compound

3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806057-59-9) is a highly versatile heterocyclic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a methoxy group, a nitro group, and a trifluoromethoxy group, as well as an aldehyde functional group. These substituents endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The methoxy group (OCH₃) is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. The nitro group (NO₂) is a strong electron-withdrawing group that can significantly alter the electronic distribution within the molecule, making it more susceptible to nucleophilic attack. The trifluoromethoxy group (OCF₃) is another electron-withdrawing substituent that further enhances the molecule's reactivity and stability. The presence of these functional groups makes 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde a valuable building block in organic synthesis.

The aldehyde functional group (CHO) at the 4-position of the pyridine ring adds another layer of reactivity to the molecule. Aldehydes are known for their ability to undergo a wide range of chemical reactions, including condensation reactions, reduction reactions, and oxidation reactions. This makes 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde an excellent starting material for the synthesis of more complex molecules.

In recent years, there has been increasing interest in the use of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde in medicinal chemistry and pharmaceutical research. The unique combination of functional groups in this compound allows it to serve as a versatile scaffold for the development of new drugs. For example, studies have shown that compounds derived from 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

One notable application of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have synthesized derivatives of this compound that selectively inhibit enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation. These inhibitors have shown promise in preclinical studies for treating inflammatory diseases such as arthritis.

In addition to its potential therapeutic applications, 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has also been explored for its use in materials science and chemical sensing. The presence of the trifluoromethoxy group and the nitro group can enhance the electronic properties of materials derived from this compound, making them suitable for applications in electronic devices and sensors.

The synthesis of 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include sequential functionalization of a pyridine ring followed by selective oxidation to form the aldehyde group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches to producing this compound.

Despite its potential benefits, it is important to handle 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde with care due to its reactivity and potential hazards associated with handling chemicals containing nitro groups and aldehydes. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of researchers and laboratory personnel.

In conclusion, 3-Methoxy-6-nitro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806057-59-9) is a highly versatile heterocyclic compound with a wide range of applications in organic synthesis, medicinal chemistry, pharmaceutical research, materials science, and chemical sensing. Its unique combination of functional groups makes it an attractive starting material for the development of new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.